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Introduction
The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global public

health. Combination therapy, the use of two or more antibiotics, is a promising strategy to

overcome resistance, enhance efficacy, and reduce the likelihood of developing further

resistance. The checkerboard assay is a widely used in vitro method to systematically evaluate

the interactions between two antimicrobial agents.[1][2][3] This application note provides a

detailed protocol for performing a checkerboard assay to assess the synergistic, additive,

indifferent, or antagonistic effects of "Antibacterial compound 1" when combined with other

conventional antibiotics.

The primary goal of this assay is to determine the Fractional Inhibitory Concentration Index

(FICI), a quantitative measure of the interaction between two drugs.[4][5] By identifying

synergistic combinations, researchers can prioritize promising drug pairings for further

preclinical and clinical development.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15564777#bc-rfq
https://antiviral.creative-diagnostics.com/antimicrobial-synergy-testing-checkerboard-assay.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319746/
https://scispace.com/pdf/antimicrobial-synergy-testing-by-the-inkjet-printer-assisted-2t5tp3wice.pdf
https://www.benchchem.com/product/b15564777/docs?utm_src=pdf-body#application-notes-and-protocols-for-checkerboard-synergy-testing-of-antibacterial-compound-1
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
http://amri.staging.ribbitt.com/product/antibiotic-synergy-checkerboard-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Concepts: Antibiotic Interactions
When two antibiotics are combined, their interaction can be classified as one of the following:

Synergy: The combined effect of the two drugs is significantly greater than the sum of their

individual effects.[4] This is indicated by a FICI of ≤ 0.5.[4][5][6]

Additivity/Indifference: The combined effect is equal to the sum of the individual effects.[4]

This is generally indicated by a FICI between >0.5 and ≤4.[1][4][5][7]

Antagonism: The combined effect is less than the effect of the more active drug alone.[4]

This is indicated by a FICI of > 4.[1][4][5][7]

Experimental Protocol: Checkerboard Broth
Microdilution Assay
This protocol outlines the steps for determining the synergistic activity of "Antibacterial
compound 1" in combination with another antibiotic (referred to as "Antibiotic B").

1. Materials

"Antibacterial compound 1" stock solution of known concentration

Antibiotic B stock solution of known concentration

Bacterial strain(s) of interest

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Spectrophotometer or McFarland turbidity standards

Pipettes and sterile tips

Incubator (35-37°C)

2. Preliminary Step: Determination of Minimum Inhibitory Concentrations (MICs)
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Before performing the checkerboard assay, the MIC of each compound ("Antibacterial
compound 1" and Antibiotic B) must be determined individually against the test organism(s).[8]

This can be achieved using the standard broth microdilution method as described by the

Clinical and Laboratory Standards Institute (CLSI). The MIC is the lowest concentration of an

antimicrobial agent that prevents visible growth of a microorganism.[3]

3. Checkerboard Assay Setup

The checkerboard assay is performed in a 96-well microtiter plate. Serial dilutions of

"Antibacterial compound 1" are made along the x-axis (columns), and serial dilutions of

Antibiotic B are made along the y-axis (rows).[7]

Workflow Diagram:
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Caption: Workflow of the checkerboard synergy assay.

4. Detailed Procedure

Preparation of Antibiotic Dilutions:
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In a 96-well plate, add 50 µL of CAMHB to all wells.

Along the x-axis (e.g., columns 1-10), create a 2-fold serial dilution of "Antibacterial
compound 1". Start with a concentration that is 4x the MIC in the first column.

Along the y-axis (e.g., rows A-G), create a 2-fold serial dilution of Antibiotic B. Start with a

concentration that is 4x the MIC in the first row.

Controls:

Growth Control: A well containing only the bacterial inoculum in CAMHB (no antibiotics).

Sterility Control: A well containing only CAMHB.

Individual MICs: A row with serial dilutions of "Antibacterial compound 1" alone and a

column with serial dilutions of Antibiotic B alone.[4]

Inoculation:

Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard (~1.5 x 10^8

CFU/mL).

Dilute the inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5

CFU/mL in each well.[5]

Add 100 µL of the final bacterial suspension to each well, bringing the total volume to 200

µL.[2]

Incubation:

Incubate the plate at 35-37°C for 16-24 hours.[5]

5. Data Collection and Analysis

Reading the Results: After incubation, visually inspect the plate for turbidity. The MIC of the

combination is the lowest concentration of each drug, in combination, that inhibits visible

bacterial growth.
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Calculating the Fractional Inhibitory Concentration Index (FICI): The FICI is calculated for

each well that shows no growth using the following formulas:[5]

FIC of Compound 1 (FIC_A) = (MIC of Compound 1 in combination) / (MIC of Compound

1 alone)

FIC of Antibiotic B (FIC_B) = (MIC of Antibiotic B in combination) / (MIC of Antibiotic B

alone)

FICI = FIC_A + FIC_B[4][5]

The lowest FICI value obtained from all the wells with no growth is reported as the FICI for

the combination.

Interaction Interpretation Diagram:
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Additive / Indifference
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Caption: Interpretation of FICI values for antibiotic interactions.

Data Presentation
The results of the checkerboard assay should be presented in a clear and organized manner.

Table 1: MICs of Individual Compounds
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Bacterial Strain
"Antibacterial compound
1" MIC (µg/mL)

Antibiotic B MIC (µg/mL)

Strain A 16 8

Strain B 32 16

Strain C 8 4

Table 2: Checkerboard Assay Results and FICI Calculation

Bacterial
Strain

MIC of
Cpd 1 in
Combinat
ion
(µg/mL)

MIC of Ab
B in
Combinat
ion
(µg/mL)

FIC of
Cpd 1

FIC of Ab
B

FICI
Interpreta
tion

Strain A 4 1 0.25 0.125 0.375 Synergy

Strain B 16 4 0.5 0.25 0.75 Additivity

Strain C 8 2 1 0.5 1.5
Indifferenc

e

Further Characterization
For combinations that demonstrate synergy in the checkerboard assay, further characterization

can be performed using a time-kill kinetic assay.[4] This assay provides information on the rate

of bacterial killing over time and can distinguish between bactericidal and bacteriostatic effects.

[4]

Conclusion
The checkerboard assay is a valuable tool for screening and identifying synergistic interactions

between "Antibacterial compound 1" and other antibiotics. The detailed protocol and data

analysis methods provided in this application note will enable researchers to systematically

evaluate potential combination therapies, ultimately contributing to the development of new

strategies to combat antibiotic resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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